Cas no 62813-72-3 (Hexane, 3-ethyl-3-methoxy-)
Hexane, 3-ethyl-3-methoxy- structure
Product Name:Hexane, 3-ethyl-3-methoxy-
CAS No:62813-72-3
MF:C9H20O
MW:144.254503250122
CID:430576
PubChem ID:12714306
Update Time:2025-04-19
Hexane, 3-ethyl-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexane, 3-ethyl-3-methoxy-
- 3-ethyl-3-methoxyhexane
- 62813-72-3
- DTXSID20507748
-
- Inchi: 1S/C9H20O/c1-5-8-9(6-2,7-3)10-4/h5-8H2,1-4H3
- InChI Key: UWNOCBPPXRATOP-UHFFFAOYSA-N
- SMILES: O(C)C(CC)(CC)CCC
Computed Properties
- Exact Mass: 144.1515
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 74.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Hexane, 3-ethyl-3-methoxy- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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